Deoxycholic Acid 3-O-Sulfate Disodium Salt
Overview
Description
Deoxycholic Acid 3-O-Sulfate Disodium Salt, also known as 3-sulfodeoxycholic acid, is a steroid bile salt. It is a sulfate derivative of the bile acid (BA) deoxycholic acid . The empirical formula is C24H38Na2O7S and the molecular weight is 516.60 .
Molecular Structure Analysis
The molecular formula of Deoxycholic Acid 3-O-Sulfate Disodium Salt is C24H38Na2O7S . The structure of the compound is actively being examined for incorporation in nanotechnology .Physical And Chemical Properties Analysis
Deoxycholic Acid 3-O-Sulfate Disodium Salt is a powder form substance . It has a melting point of 161 - 165°C . The compound is hygroscopic and should be stored in a -20°C freezer under an inert atmosphere .Scientific Research Applications
Isolation and Investigation of Membrane-Associated Proteins
Deoxycholic Acid 3-O-Sulfate Disodium Salt is used as a detergent in research to isolate and study membrane-associated proteins. This application is crucial for understanding protein function and interaction within the cellular membrane environment .
Gallstones Formation and Destruction
This compound is suitable for experimental research on the formation and destruction of gallstones. It helps in exploring the mechanisms behind gallstone pathogenesis and potential therapeutic approaches .
Investigation of Bile Flow Therapeutics
Researchers use Deoxycholic Acid 3-O-Sulfate Disodium Salt to investigate the mechanism of different bile flow therapeutics, contributing to the development of treatments for disorders related to bile flow .
Adipocytes Disruption
When injected subcutaneously, deoxycholic acid derivatives, including Deoxycholic Acid 3-O-Sulfate Disodium Salt, can dissolve fat tissue through adipocytes disruption. This application has potential implications in medical treatments for reducing localized fat deposits .
Mechanism of Action
Target of Action
Deoxycholic Acid 3-O-Sulfate Disodium Salt, also known as 3-sulfodeoxycholic acid, is a steroid bile salt, a sulfate derivative of the bile acid (BA) deoxycholic acid . Its primary targets are adipocytes, the fat cells in our body .
Mode of Action
As a bile acid, deoxycholic acid emulsifies fat in the gut . When injected, it stimulates a targeted breakdown of adipose cells by disrupting the cell membrane and causing adipocytolysis . This results in an inflammatory reaction and clearing of the adipose tissue remnants by macrophages .
Biochemical Pathways
Deoxycholic Acid 3-O-Sulfate Disodium Salt plays an important role in emulsification and solubilization of dietary fats for absorption in the gut . It enhances fat metabolism and takes part in glucose, other BAs, and its own homeostasis . Moreover, it plays an essential role in different physiological pathways such as appetite, pain and stress response, and even longevity .
Pharmacokinetics
The time to peak is 18 minutes and post-treatment deoxycholic plasma levels return to endogenous range within 24 hours .
Result of Action
The result of the action of Deoxycholic Acid 3-O-Sulfate Disodium Salt is the disruption of adipocytes, leading to the breakdown of fat cells . This results in an inflammatory reaction and clearing of the adipose tissue remnants by macrophages . When present at high levels, it can cause dna damage .
Action Environment
Safety and Hazards
Future Directions
Deoxycholic Acid 3-O-Sulfate Disodium Salt is being actively examined for its potential applications in nanotechnology. It is believed that the compound can act as a photo-resistant component in microlithography . Furthermore, deoxycholic acid conjugates play an essential role in different physiological pathways such as appetite, pain and stress response, and even longevity . These properties make it a promising compound for future research.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for Deoxycholic Acid 3-O-Sulfate Disodium Salt involves the sulfation of Deoxycholic Acid followed by the formation of the disodium salt.", "Starting Materials": [ "Deoxycholic Acid", "Sulfur Trioxide", "Sodium Hydroxide", "Sodium Chloride", "Water" ], "Reaction": [ "Deoxycholic Acid is dissolved in a mixture of water and sodium hydroxide.", "Sulfur Trioxide is added dropwise to the solution while stirring.", "The reaction mixture is heated to 60-70°C for 2 hours.", "Sodium Chloride is added to the reaction mixture to precipitate the Deoxycholic Acid 3-O-Sulfate.", "The precipitate is filtered and washed with water.", "The Deoxycholic Acid 3-O-Sulfate is dissolved in water and the pH is adjusted to 7-8 with sodium hydroxide.", "Sodium Chloride is added to the solution to form the Deoxycholic Acid 3-O-Sulfate Disodium Salt.", "The product is filtered, washed with water, and dried." ] } | |
CAS RN |
60237-35-6 |
Product Name |
Deoxycholic Acid 3-O-Sulfate Disodium Salt |
Molecular Formula |
C₂₄H₃₈Na₂O₇S |
Molecular Weight |
516.6 |
synonyms |
12-Hydroxy-3-(sulfooxy)-(3α,5β,12α)-cholan-24-oic Acid; |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[4,5,6-Triacetyloxy-2-(bromomethyl)oxan-3-yl] acetate](/img/structure/B1145030.png)
![2-[1-[[(1R)-1-[3-[(1S)-1-[[1-(carboxymethyl)cyclopropyl]methylsulfanyl]-2-(7-chloroquinolin-2-yl)ethyl]phenyl]-3-[2-(2-hydroxypropan-2-yl)phenyl]propyl]sulfanylmethyl]cyclopropyl]acetic acid](/img/structure/B1145039.png)